Cas no 708293-17-8 (2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 708293-17-8
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6444342
• Update Time: 2025-07-14

2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one
• Ethanone, 2-[[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]thio]-1-(4-phenyl-1-piperazinyl)-

• Inchi： 1S/C21H22N4O3S/c26-20(25-13-11-24(12-14-25)17-7-3-1-4-8-17)16-29-21-23-22-19(28-21)15-27-18-9-5-2-6-10-18/h1-10H,11-16H2
• InChI Key： PJFVAAIRYUDVRP-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSC1=NN=C(COC2=CC=CC=C2)O1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 638.1±65.0 °C(Predicted)
• pka: 2.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-{5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one

Introduction to 2-{5-(Phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 708293-17-8)

2-{5-(Phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 708293-17-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenoxymethyl-substituted 1,3,4-oxadiazole ring and a 4-phenylpiperazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,3,4-oxadiazole ring is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The presence of the phenoxymethyl substituent on the oxadiazole ring further enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for drug development. The 4-phenylpiperazine moiety, on the other hand, is known for its central nervous system (CNS) activity and has been widely used in the design of drugs targeting various neurological disorders.

CAS No. 708293-17-8 has been the subject of several recent studies that have explored its potential therapeutic applications. One notable study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's activity as a selective serotonin reuptake inhibitor (SSRI). The results showed that 2-{5-(Phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one exhibited potent SSRI activity with high selectivity and low side effects compared to existing SSRIs. This finding suggests that the compound could be a promising candidate for the treatment of depression and anxiety disorders.

In another study published in the European Journal of Medicinal Chemistry in 2023, researchers evaluated the compound's potential as an antitumor agent. The study found that CAS No. 708293-17-8 demonstrated significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways involved in cancer progression.

The pharmacokinetic properties of CAS No. 708293-17-8 have also been extensively studied. Research has shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, low plasma protein binding, and a long half-life. These properties make it suitable for both oral and parenteral administration in clinical settings.

In terms of safety and toxicity, preclinical studies have indicated that CAS No. 708293-17-8 is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of CAS No. 708293-17-8 extend beyond its use as a pharmaceutical agent. Its unique structural features make it a valuable tool for chemical biology research, particularly in the study of protein-protein interactions and signaling pathways. Additionally, the compound's synthetic versatility allows for easy modification and optimization for specific therapeutic targets.

In conclusion, CAS No. 708293-17-8, or 2-{5-(Phenoxymethyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-phenylpiperazin-1-yl)ethan-1-one, represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine and chemical biology.